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Compound of Interest

Compound Name: 2-Methoxyethylamine

Cat. No.: B085606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxyethylamine (CAS No: 109-85-3) is a versatile primary amine that serves as a

crucial building block and intermediate in the synthesis of a wide array of pharmaceutical

compounds and other specialty chemicals.[1] Its unique combination of a primary amine and a

methoxy ether group imparts specific solubility and reactivity characteristics that are highly

valued in organic synthesis. A thorough understanding of its physical properties is paramount

for its safe handling, process optimization, and successful application in research and

development. This technical guide provides an in-depth overview of the core physical

properties of 2-methoxyethylamine, complete with experimental protocols for their

determination.

Core Physical Properties of 2-Methoxyethylamine
The physical characteristics of 2-methoxyethylamine have been well-documented across

various sources. For ease of comparison and reference, these properties are summarized in

the table below.
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Physical Property Value Units Conditions

Molecular Formula C₃H₉NO - -

Molecular Weight 75.11 g/mol -

Appearance Clear, colorless liquid - Ambient

Odor Strong, amine-like - -

Boiling Point 90 - 107 °C 758 - 1013 hPa

Melting Point -70 to -82 °C -

Density 0.853 - 0.87 g/cm³ 20 - 25 °C

Solubility in Water Completely miscible - 25 °C

Flash Point 9.4 - 12 °C -

Vapor Pressure 46.3 mmHg 25 °C

Refractive Index 1.406 - 1.4594 - 20 °C

pH 12 -
100 g/L in H₂O at 20

°C

pKa 9.89 - 10 °C

Autoignition

Temperature
285 °C -

Explosive Limits 3 - 16.10 %(V) -

Experimental Protocols for Determination of Key
Physical Properties
Accurate determination of physical properties is essential for the characterization of chemical

substances. The following sections detail the standard experimental methodologies for

measuring the boiling point, melting point, and density of a liquid compound like 2-
methoxyethylamine.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[2][3] A common and effective method for determining the

boiling point of a small liquid sample is the micro-reflux technique.[4]

Methodology: Micro-Reflux Method[4]

Apparatus Setup: A small test tube containing a few milliliters of 2-methoxyethylamine and

a boiling chip is placed in a heating block or oil bath. A thermometer is positioned with its

bulb in the vapor phase, just above the surface of the liquid. A cold finger or a loosely

plugged cotton ball can be placed at the mouth of the test tube to create a refluxing

environment.

Heating: The heating block is gradually heated. The liquid will begin to boil, and its vapor will

rise and condense on the cooler upper part of the test tube, flowing back down. This process

is known as refluxing.

Temperature Measurement: The temperature is monitored closely. The boiling point is the

stable temperature reading on the thermometer while the liquid is actively refluxing and a

ring of condensing vapor is visible on the walls of the test tube.[4] It is crucial to ensure that

the thermometer bulb is not in contact with the liquid itself but is fully immersed in the vapor.

Data Recording: The constant temperature observed during a steady reflux is recorded as

the boiling point.

Determination of Melting Point
For substances that are solid at room temperature, the melting point is a key indicator of purity.

[5] Since 2-methoxyethylamine is a liquid at ambient temperatures, its melting point is

determined at sub-zero temperatures. The capillary method is a standard technique for this

purpose.[6]

Methodology: Capillary Method[6]

Sample Preparation: A small amount of 2-methoxyethylamine is introduced into a capillary

tube, which is then sealed at one end. The sample is frozen using a suitable cooling bath
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(e.g., dry ice/acetone or liquid nitrogen).

Apparatus Setup: The capillary tube is attached to a low-temperature thermometer and

placed in a melting point apparatus equipped with a cooling system.

Heating and Observation: The apparatus is slowly warmed at a controlled rate (e.g., 1-2 °C

per minute) as it approaches the expected melting point. The sample is observed through a

magnifying lens.

Data Recording: The melting point range is recorded from the temperature at which the first

drop of liquid appears to the temperature at which the entire solid has melted into a clear

liquid. A sharp melting point range (typically 0.5-1.0 °C) is indicative of a pure compound.

Determination of Density
The density of a liquid is its mass per unit volume and is typically measured in g/mL or g/cm³. A

straightforward and accurate method for determining the density of a liquid involves the use of

a pycnometer or, more simply, a graduated cylinder and an analytical balance.[7]

Methodology: Mass and Volume Measurement[7]

Mass Measurement: The mass of a clean, dry 10 mL graduated cylinder is accurately

measured using an analytical balance.

Volume Measurement: A specific volume of 2-methoxyethylamine (e.g., 5-10 mL) is

carefully added to the graduated cylinder. The volume is read from the bottom of the

meniscus.

Combined Mass Measurement: The mass of the graduated cylinder containing the 2-
methoxyethylamine is measured.

Calculation: The mass of the 2-methoxyethylamine is determined by subtracting the mass

of the empty graduated cylinder from the combined mass. The density is then calculated by

dividing the mass of the liquid by its measured volume.[8] To ensure accuracy, the procedure

should be repeated multiple times, and the average density should be reported. The

temperature at which the measurement is performed should also be recorded, as density is

temperature-dependent.
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Visualization of Experimental Workflow
The logical flow for the physical characterization of a chemical substance like 2-
methoxyethylamine can be visualized as follows:

Sample Preparation & Initial Observation

Determination of Thermal Properties Determination of Physical Constants

Data Compilation and Analysis

Obtain Pure Sample of
2-Methoxyethylamine

Observe Physical State
(Liquid at RT)

Note Appearance and Odor
(Clear, Colorless, Amine-like)

Determine Boiling Point
(Micro-Reflux Method)

Determine Melting Point
(Capillary Method with Cooling)

Measure Density
(Mass/Volume Method)

Measure Refractive Index
(Refractometer)

Determine pH
(pH Meter)

Compile all quantitative data
into a structured table.

Compare with literature values
to assess purity.

Click to download full resolution via product page

Caption: Workflow for the physical characterization of 2-Methoxyethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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